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Compound of Interest

Compound Name: MJE3

Cat. No.: B1193196

The responsible management of chemical waste is a critical component of laboratory safety
and environmental protection. This document provides essential guidance on the proper
disposal of MJES3, a spiroepoxide and inhibitor of phosphoglycerate mutase-1 (PGAML1), to
ensure the safety of researchers and compliance with regulations. Due to its reactive nature as
a spiroepoxide, MJE3 is classified as hazardous chemical waste and requires specific handling
and disposal protocols.

MJE3 Chemical Properties

A summary of the key chemical properties of MJE3 is provided in the table below.
Understanding these properties is the first step in ensuring its safe handling and disposal.

Property Value

Chemical Formula C35H40N207

Molecular Weight 600.71 g/mol

Chemical Class Spiroepoxide

Primary Activity Inhibitor of phosphoglycerate mutase-1

(PGAMD)[1][2]

MJE3 Disposal Protocol
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The following step-by-step protocol outlines the recommended procedure for the safe disposal

of MJE3. This protocol is based on general best practices for the disposal of reactive chemical

waste.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant
gloves.

Designated hazardous waste container, compatible with organic compounds.

"Hazardous Waste" labels.

Secondary containment tray.

Procedure:

Waste Determination: At the point of generation, determine that MJE3 is a waste product.
Based on its chemical structure (spiroepoxide), it should be treated as a reactive hazardous
waste.[3]

Personal Protective Equipment (PPE): Before handling MJE3 waste, ensure you are wearing
appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Segregation: Do not mix MJE3 waste with other waste streams unless compatibility
has been confirmed. Incompatible chemicals can react dangerously.[4] It should not be
disposed of down the sink drain.[4]

Container Selection: Use a designated and compatible hazardous waste container for
collecting MJE3 waste. The container must be in good condition, with a secure, tight-fitting
lid.[3][4]

Labeling: Immediately label the waste container with the words "Hazardous Waste," the full
chemical name "MJE3," the date of accumulation, and any other information required by
your institution's environmental health and safety (EHS) office.[3]

Waste Accumulation:
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o Keep the hazardous waste container closed except when adding waste.[4]
o Store the container in a designated satellite accumulation area within the laboratory.

o Place the waste container in a secondary containment tray to prevent the spread of
potential spills.[4]

e Request for Pickup: Once the container is full or ready for disposal according to your
institution's guidelines, submit a request for waste pickup through your institution's EHS
department or regulated waste management system.[4]

o Record Keeping: Maintain accurate records of the amount of MJE3 waste generated and
disposed of, in accordance with institutional and regulatory requirements.[3]

MJE3 Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of MJES3.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/waste-disposal-guidelines/chemical-waste
https://essr.umd.edu/about/environmental-affairs/regulated-waste/waste-disposal-guidelines/chemical-waste
https://essr.umd.edu/about/environmental-affairs/regulated-waste/waste-disposal-guidelines/chemical-waste
https://www.benchchem.com/product/b1193196?utm_src=pdf-body
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.benchchem.com/product/b1193196?utm_src=pdf-body
https://www.benchchem.com/product/b1193196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Preparation & Identification

[Generation of MJE3 Waste)

'

Waste Determination:
MJES3 is a reactive
hazardous waste

[Wear Appropriate PPE]

Containment & Labeling

Select Compatible
Hazardous Waste Container

'

Label Container:
'Hazardous Waste', 'MJEZ',
Date

Accumulatign & Storage

Place in Designated
Satellite Accumulation Area

Use Secondary
Containment Tray

[Keep Container Closed]

Final Disposal

Request Waste Pickup
from EHS

Proper Disposal by
Authorized Personnel

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MJE3 hazardous waste.
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It is imperative for all laboratory personnel to be trained on these procedures and to consult
their institution's specific hazardous waste management plan. Adherence to these guidelines
will help ensure a safe laboratory environment and responsible environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

